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DL-a-Phosphatidylcholine, dipalmitoyl (DPPC) is a saturated phospholipid that is a cornerstone
of membrane biology and pharmaceutical science. It is the primary lipid component of
pulmonary surfactant, a substance essential for reducing the work of breathing and preventing
alveolar collapse[1]. Its well-defined amphipathic nature, consisting of a hydrophilic
phosphocholine headgroup and two hydrophobic 16-carbon palmitic acid tails, allows it to self-
assemble into stable bilayer structures in agueous environments, making it an ideal model for
studying biological membranes and a principal excipient in liposomal drug delivery systems[1]

[2].

The introduction of a stable isotope label, specifically the uniform labeling of all 40 carbon
atoms with Carbon-13 (33C), transforms this fundamental lipid into a powerful analytical probe.
DL-a-Phosphatidylcholine, dipalmitoyl-13Ca4o allows researchers to trace, differentiate, and
guantify the fate of exogenous DPPC within complex biological systems with high precision
using mass spectrometry. This capability is indispensable for metabolic flux analysis,
lipidomics, and pharmacokinetic studies of lipid-based drug formulations[3][4][5].

It is important to note that a specific, unique CAS Number for the 13Cao isotopologue is often not
assigned. Instead, the CAS Number for the unlabeled parent compound, 2644-64-6, is
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frequently used for reference[3].

Physicochemical Properties and Specifications

The utility of 13C40-DPPC is rooted in its distinct physical and chemical characteristics, which
are largely identical to its unlabeled counterpart, with the critical exception of its molecular
weight. This mass difference is the very basis of its analytical power.
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Property

Value

Significance & Rationale

Chemical Formula

*CaoHsoNOsP

The asterisk denotes the 13C
labeling on all 40 carbon

atoms][3].

Molecular Weight

773.75 g/mol

This increased mass
(compared to ~734 g/mol for
unlabeled DPPC) allows for
clear differentiation from
endogenous lipids in mass
spectrometry[1][3].

Labeled CAS Number

Not Assigned (NA)

Researchers should reference
the unlabeled CAS number
(2644-64-6) for regulatory and

database searches|3].

Chemical Purity

Typically =295%

High purity is essential to
prevent interference from lipid
contaminants in sensitive

analytical assays[3].

Appearance

White Powder

The physical state is
convenient for precise
weighing and dissolution in
organic solvents for

formulation preparation[6].

Phase Transition (Tm)

~41°C

Below this temperature, the
lipid bilayer is in a rigid gel
phase; above it, it is in a more
fluid liquid-crystalline phase.
This property is crucial for
controlling drug permeability

and release from liposomes|[2].

Storage Freezer (-20°C) Storage at low temperatures
under inert gas and protected
from light is critical to prevent
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lipid oxidation and

degradation[3].

Core Applications in Scientific Research

The ability to distinguish 13C40o-DPPC from its natural counterparts has unlocked advanced
analytical approaches in several key research areas.

Metabolic Flux Analysis and Dynamic Lipidomics

Conventional lipidomics provides a static snapshot of the lipidome at a single point in time[4].
By introducing 13Ca0-DPPC as a tracer, researchers can perform dynamic studies, tracking the
movement and transformation of this lipid in real-time. This is particularly powerful in studying
the metabolism of lung surfactant, where the universally labeled DPPC can be administered
and its breakdown and remodeling into other lipid species can be monitored directly in tissue
using techniques like Mass Spectrometry Imaging (MSI)[7][8]. This approach provides
unparalleled spatial and metabolic information, revealing how therapeutic surfactants are
processed in situ. The labeled lipid also serves as a robust internal standard, correcting for
variations during sample preparation and analysis, which significantly improves the accuracy of
quantification in complex biological matrices[5][9].
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Conceptual workflow for metabolic flux analysis using *3C40-DPPC.
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Advanced Drug Delivery Systems

DPPC is a foundational component of many liposomal drug formulations, particularly for
hydrophobic drugs that suffer from poor aqueous solubility[2]. The rigid nature of the DPPC
bilayer below its 41°C phase transition temperature creates a low-permeability membrane,
enabling sustained and controlled drug release[2]. By formulating liposomes with 13Cao-DPPC,
drug developers can precisely track the pharmacokinetics of the carrier itself. This allows for
studies on:

» Bio-distribution: Where do the liposomes accumulate in the body?
« Stability: How quickly are the liposomes cleared from circulation?
e Metabolism: Are the lipid components of the carrier metabolized, and what is their fate?

This information is vital for optimizing the design of lipid nanoparticles and other lipid-based
delivery systems to enhance therapeutic efficacy and minimize off-target effects[10].

Key Experimental Methodologies and Protocols

The following protocols provide a validated framework for working with 3Cao-DPPC. The
causality behind each step is explained to ensure robust and reproducible results.

Protocol 1: Preparation of *3C40-DPPC Liposomes via
Thin-Film Hydration and Sonication

This is a fundamental and widely used method for producing multilamellar vesicles (MLVS),
which can then be down-sized to smaller vesicles[2][11].

Principle: The lipid is first dissolved in an organic solvent to ensure a homogenous molecular
mixture. The solvent is then evaporated to create a thin, uniform lipid film, maximizing the
surface area for hydration. The subsequent addition of an aqueous buffer and agitation leads to
the spontaneous formation of lipid bilayers, which close upon themselves to form MLVs.
Sonication provides the energy needed to break down these larger structures into smaller,
more uniform liposomes.

Materials & Equipment:
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DL-a-Phosphatidylcholine, dipalmitoyl-13Cao
Chloroform or a 2:1 chloroform:methanol mixture[2]
Aqueous buffer (e.g., Phosphate-Buffered Saline, PBS)
Round-bottom flask

Rotary evaporator

Water bath

Probe-tip sonicator[12][13]

Nitrogen gas source

Step-by-Step Methodology:

Lipid Dissolution: Accurately weigh the desired amount of 13C40-DPPC and dissolve it in the
organic solvent in a round-bottom flask. Causality: This step ensures the lipid molecules are
fully separated, which is critical for forming a uniform film.

Film Formation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced
pressure while rotating the flask in a water bath set to a temperature below the lipid's Tm
(e.g., 30-35°C)[11]. Causality: Slow, even rotation deposits a thin, homogenous lipid film on
the flask wall. Keeping the temperature below Tm prevents phase separation if other lipids
are included.

Residual Solvent Removal: Dry the film further under a high vacuum or with a gentle stream
of nitrogen gas for at least 1-2 hours to remove any residual solvent[11]. Causality: Residual
organic solvent can disrupt bilayer formation and impart toxicity in cellular applications.

Hydration: Add the aqueous buffer, pre-heated to a temperature above the lipid's Tm (e.g.,
50-60°C), to the flask[11]. Vortex the flask vigorously. Causality: Hydrating above the Tm
ensures the lipid bilayers are in a fluid state, which facilitates their peeling from the glass and
sealing into vesicles.
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» Sonication for Size Reduction: To create smaller vesicles, sonicate the MLV suspension
using a probe-tip sonicator. The sonication should be performed in pulses (e.g., 2 seconds
on, 2 seconds off) to prevent overheating, for a total sonication time of several minutes[12]
[13]. The sample should be kept in an ice bath during this process. Causality: The high-
frequency energy from the sonicator disrupts the large MLVs, causing them to reform into
smaller unilamellar vesicles (SUVS) or large unilamellar vesicles (LUVs), depending on the
duration and power.

o Recovery: Centrifuge the sample at ~10,000 x g for 3-5 minutes to pellet any titanium
particles shed from the sonicator tip and any non-hydrated lipid[12]. Carefully transfer the
supernatant containing the liposome suspension to a clean tube.

Workflow for the preparation of 13C40-DPPC liposomes.

Protocol 2: General Workflow for **C-Labeled Lipidomics
using LC-MS/MS

This protocol outlines the analysis of biological samples to quantify the incorporation and
turnover of 13C40-DPPC.

Principle: After introducing the labeled lipid to a biological system, total lipids are extracted.
High-performance liquid chromatography (LC) separates the complex mixture of lipids before
they are ionized and analyzed by a tandem mass spectrometer (MS/MS). The mass
spectrometer is programmed to specifically detect the mass of the 13Ca0-DPPC and its
metabolic products, allowing for precise quantification relative to their unlabeled, endogenous
counterparts.

Step-by-Step Methodology:

» Biological Labeling: Introduce 13C40-DPPC to the biological system (e.g., add to cell culture
media, administer to an animal model). Harvest samples at various time points[4]. Causality:
A time-course experiment is essential for determining rates of synthesis, turnover, and
metabolic flux.

o Lipid Extraction: Extract total lipids from the harvested samples using a robust method like
the Bligh and Dyer procedure[4]. This involves a biphasic extraction with chloroform,
methanol, and water. Causality: This method efficiently partitions lipids into the organic
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(chloroform) phase, separating them from water-soluble metabolites, proteins, and other
cellular components.

[e]

Homogenize the sample in a monophasic mixture of methanol:chloroform:water.

o

Add additional chloroform and water to induce phase separation.

[¢]

Centrifuge to clarify the phases.

[¢]

Carefully collect the lower, chloroform-rich phase containing the lipids[7][8].

[e]

Dry the lipid extract under a stream of nitrogen gas.

Sample Preparation for LC-MS: Reconstitute the dried lipid extract in a suitable solvent for
LC analysis (e.g., methanol:chloroform 1:1).

LC-MS/MS Data Acquisition:

o Inject the sample onto an appropriate LC column (e.g., a C18 reversed-phase column) to
separate lipid species[14].

o Analyze the eluent using a high-resolution mass spectrometer.

o Set the instrument to perform precursor ion scanning or multiple reaction monitoring
(MRM) to detect the specific phosphocholine headgroup. For unlabeled DPPC, the
precursor scan is for m/z 184[7][8]. For 3C-labeled choline headgroups, this value will shift
accordingly. For fully 133Caso-labeled DPPC, one would monitor for the intact parent ion.

Data Analysis:

[e]

Identify the mass peaks corresponding to unlabeled DPPC and 3C40-DPPC.

o

Integrate the peak areas for each isotopologue.

[¢]

Correct for the natural abundance of 13C in the unlabeled species[15].

[¢]

Calculate the ratio of labeled to unlabeled lipid at each time point to determine the rate of
incorporation and turnover.
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Data Analysis: Mass Spectrometric Identification

The key to a successful 13C-labeling experiment is the unambiguous identification of the

labeled species by mass spectrometry. The mass of 3C4o-DPPC will be 40 atomic mass units

(specifically, 40 x 1.00335 Da) higher than its unlabeled M+0 isotopologue.

lon Species

Unlabeled m/z
(approx.)

Fully **Cao-Labeled
miz (approx.)

Significance

Protonated Molecule
[M+H]*

734.6

774.6

Parent ion used for
identification and
quantification of the

intact lipid.

Sodiated Molecule
[M+Na]*+

756.6

796.6

Often observed
adduct in electrospray
ionization; a strong
signal for

guantification[16].

Phosphocholine

184.1

189.1 (for 13Cs-

A characteristic
fragment ion used in
precursor ion scans to
specifically detect all

phosphatidylcholines|

Headgrou headgrou
grotp group) 71[17]. The exact m/z
will depend on the
labeling pattern of the
headgroup portion.
Conclusion

DL-a-Phosphatidylcholine, dipalmitoyl-13Cao is more than just a reagent; it is an enabling

technology for modern biomedical research. Its application in dynamic lipidomics is rewriting

our understanding of complex metabolic pathways, from the cellular level to whole organisms.

In pharmaceutical development, it provides an unprecedented level of precision for

characterizing the behavior of lipid-based drug delivery vehicles. By leveraging the detailed

protocols and foundational principles outlined in this guide, researchers can confidently
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integrate this powerful tool into their workflows to generate high-fidelity, quantitative data,
thereby accelerating discovery and innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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